Cas no 1428375-01-2 (N-(4-{5H,6H,7H-pyrrolo[1,2-a]imidazol-3-yl}phenyl)thiophene-2-sulfonamide)

• Product Name: N-(4-{5H,6H,7H-pyrrolo[1,2-a]imidazol-3-yl}phenyl)thiophene-2-sulfonamide
• CAS No: 1428375-01-2
• MF: C₁₆H₁₅N₃O₂S₂
• MW: 345.439200639725
• CID: 5402748
• Update Time: 2025-10-29

N-(4-{5H,6H,7H-pyrrolo[1,2-a]imidazol-3-yl}phenyl)thiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(6,7-Dihydro-5H-pyrrolo[1,2-a]imidazol-3-yl)phenyl]-2-thiophenesulfonamide
• N-(4-{5H,6H,7H-pyrrolo[1,2-a]imidazol-3-yl}phenyl)thiophene-2-sulfonamide

• Inchi： 1S/C16H15N3O2S2/c20-23(21,16-4-2-10-22-16)18-13-7-5-12(6-8-13)14-11-17-15-3-1-9-19(14)15/h2,4-8,10-11,18H,1,3,9H2
• InChI Key： WTWPZUYSBGZTAQ-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=C(C3N4CCCC4=NC=3)C=C2)(=O)=O)SC=CC=1

Experimental Properties

• Density: 1.49±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 602.8±65.0 °C(Predicted)
• pka: 6.72±0.50(Predicted)

Additional information on N-(4-{5H,6H,7H-pyrrolo[1,2-a]imidazol-3-yl}phenyl)thiophene-2-sulfonamide

Comprehensive Overview of N-(4-{5H,6H,7H-pyrrolo[1,2-a]imidazol-3-yl}phenyl)thiophene-2-sulfonamide (CAS No. 1428375-01-2)

N-(4-{5H,6H,7H-pyrrolo[1,2-a]imidazol-3-yl}phenyl)thiophene-2-sulfonamide (CAS No. 1428375-01-2) is a novel heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound features a unique molecular structure combining a pyrrolo[1,2-a]imidazole core with a thiophene sulfonamide moiety, making it a promising candidate for various pharmaceutical and biochemical research applications.

The pyrrolo[1,2-a]imidazole scaffold is a privileged structure in medicinal chemistry, known for its diverse biological activities. When combined with the thiophene sulfonamide group, the resulting compound exhibits enhanced properties such as improved solubility, bioavailability, and target specificity. Researchers are particularly interested in exploring its potential as a kinase inhibitor or modulator of protein-protein interactions, which are hot topics in current drug development.

Recent studies have shown that compounds containing the pyrrolo[1,2-a]imidazole framework demonstrate interesting pharmacological profiles, including anti-inflammatory and anticancer activities. The addition of the thiophene sulfonamide moiety in N-(4-{5H,6H,7H-pyrrolo[1,2-a]imidazol-3-yl}phenyl)thiophene-2-sulfonamide may further enhance these properties, making it a valuable tool for investigating new therapeutic approaches.

From a synthetic chemistry perspective, the preparation of N-(4-{5H,6H,7H-pyrrolo[1,2-a]imidazol-3-yl}phenyl)thiophene-2-sulfonamide presents interesting challenges and opportunities. The compound's molecular architecture allows for various modifications and derivatizations, enabling structure-activity relationship (SAR) studies. This flexibility makes it particularly attractive for medicinal chemists working on lead optimization in drug discovery programs.

The physicochemical properties of N-(4-{5H,6H,7H-pyrrolo[1,2-a]imidazol-3-yl}phenyl)thiophene-2-sulfonamide contribute to its potential as a drug candidate. The compound demonstrates favorable lipophilicity parameters, which are crucial for membrane permeability and oral bioavailability. Additionally, the presence of both hydrogen bond donors and acceptors in its structure suggests good potential for forming specific interactions with biological targets.

In the context of current research trends, N-(4-{5H,6H,7H-pyrrolo[1,2-a]imidazol-3-yl}phenyl)thiophene-2-sulfonamide aligns well with the growing interest in small molecule modulators of protein-protein interactions (PPIs). PPIs have emerged as important targets in drug discovery, particularly for diseases that have been difficult to treat with conventional approaches. The unique structural features of this compound may allow it to interact with challenging biological targets that have traditionally been considered "undruggable."

The commercial availability of N-(4-{5H,6H,7H-pyrrolo[1,2-a]imidazol-3-yl}phenyl)thiophene-2-sulfonamide (CAS No. 1428375-01-2) through specialized chemical suppliers has facilitated its adoption in various research programs. Pharmaceutical companies and academic institutions are increasingly incorporating this compound into their screening libraries, recognizing its potential as a valuable scaffold for drug discovery.

Quality control and characterization of N-(4-{5H,6H,7H-pyrrolo[1,2-a]imidazol-3-yl}phenyl)thiophene-2-sulfonamide are critical aspects for researchers working with this compound. Advanced analytical techniques such as HPLC, LC-MS, and NMR spectroscopy are typically employed to ensure the purity and identity of the material. These quality measures are particularly important when the compound is used in biological assays or as a starting material for further chemical modifications.

From a regulatory perspective, N-(4-{5H,6H,7H-pyrrolo[1,2-a]imidazol-3-yl}phenyl)thiophene-2-sulfonamide is currently classified as a research chemical, with its primary applications in scientific investigation and drug discovery. Researchers working with this compound should follow standard laboratory safety protocols and ensure proper documentation of its use in accordance with institutional guidelines.

The future research directions for N-(4-{5H,6H,7H-pyrrolo[1,2-a]imidazol-3-yl}phenyl)thiophene-2-sulfonamide are promising. Potential areas of investigation include its evaluation in various disease models, exploration of its mechanism of action, and development of optimized derivatives with enhanced pharmacological properties. The compound's unique structural features position it as an interesting candidate for further development in multiple therapeutic areas.

In conclusion, N-(4-{5H,6H,7H-pyrrolo[1,2-a]imidazol-3-yl}phenyl)thiophene-2-sulfonamide (CAS No. 1428375-01-2) represents an exciting addition to the toolbox of medicinal chemists and drug discovery researchers. Its combination of a pyrrolo[1,2-a]imidazole core with a thiophene sulfonamide group offers unique opportunities for the development of novel therapeutic agents. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in advancing our understanding of chemical biology and drug development.